Cas no 63808-29-7 (3-Hexenoic acid, 4-ethoxy-2-oxo-, ethyl ester)

• Product Name: 3-Hexenoic acid, 4-ethoxy-2-oxo-, ethyl ester
• CAS No: 63808-29-7
• MF: C₁₀H₁₆O₄
• MW: 200.231643676758
• CID: 425705
• PubChem ID: 71380867
• Update Time: 2025-04-19

3-Hexenoic acid, 4-ethoxy-2-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Hexenoic acid, 4-ethoxy-2-oxo-, ethyl ester
• ethyl 4-ethoxy-2-oxohex-3-enoate
• 63808-29-7
• DTXSID40803355

• Inchi： 1S/C10H16O4/c1-4-8(13-5-2)7-9(11)10(12)14-6-3/h7H,4-6H2,1-3H3
• InChI Key： HCXOQQBHGJENQT-UHFFFAOYSA-N
• SMILES： O(CC)C(=CC(C(=O)OCC)=O)CC

Computed Properties

• Exact Mass: 200.10488
• Monoisotopic Mass: 200.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6